Cas no 130290-78-7 (cis-4-methoxycyclohexan-1-amine)

• Product Name: cis-4-methoxycyclohexan-1-amine
• CAS No: 130290-78-7
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD18207818
• CID: 1006890
• PubChem ID: 409910
• Update Time: 2025-06-11

cis-4-methoxycyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• cis-4-Methoxycyclohexanamine
• Cis-4-methoxy-cyclohexylamine
• CIS-4-METHOXYCYCLOHEXANAMINE,,(1S,4S)-4-METHOXYCYCLOHEXAN-1-AMINE
• cis-4-methoxycyclohexan-1-amine
• 130290-78-7
• (cis-4-Methoxycyclohexyl)amine
• SCHEMBL13088410
• EN300-2985048
• DA-23098
• EN300-251636
• (4-methoxycyclohexyl)amine hydrochloride
• SCHEMBL153253
• S11590
• MFCD17011799
• AKOS006365497
• AS-62429
• SCHEMBL3539502
• SDMXLAZIFYYECU-UHFFFAOYSA-N
• 4-METHOXYCYCLOHEXANAMINE
• 121588-79-2
• s11822
• (trans-4-methoxycyclohexyl)amine
• DS-17021
• SY018116
• AMY21463
• AKOS012101861
• SCHEMBL13088408
• 4-methoxycyclohexylamine
• trans-4-methoxycyclohexylamine
• MFCD18207818
• SY012780
• 4342-46-5
• Methoxycyclohexanamine;
• 4-methoxycyclohexan-1-amine
• AMY32258
• SB32683
• DB-264663
• A932270
• SCHEMBL12125297
• EN300-2993396
• AKOS006364243
• DTXSID401347613
• SCHEMBL153252
• trans-4-(methyloxy)cyclohexanamine
• trans-4-Methoxy-cyclohexylamine
• A872699
• DB-278434
• (1r,4r)-4-methoxycyclohexan-1-amine
• SB31854
• Cyclohexanamine, 4-methoxy-, trans-
• trans-4-methoxy cyclohexyl amine
• 4-Methoxy-cyclohexylamine
• (1s,4s)-4-methoxycyclohexan-1-amine
• SDMXLAZIFYYECU-LJGSYFOKSA-N
• CS-W003887
• SCHEMBL14543566
• Trans-4-methoxycyclohexanamine
• MFCD20278175
• trans-4-Methoxycyclohexan-1-amine
• ALBB-026665

• MDL： MFCD18207818
• Inchi： 1S/C7H15NO/c1-9-7-4-2-6(8)3-5-7/h6-7H,2-5,8H2,1H3
• InChI Key： SDMXLAZIFYYECU-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(CC1)N

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 0.5

Experimental Properties

• Density: 0.94
• Boiling Point: 174.5 °C at 760 mmHg
• Flash Point: 53.1 °C
• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on cis-4-methoxycyclohexan-1-amine

Research Brief on cis-4-Methoxycyclohexan-1-amine (CAS: 130290-78-7): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

cis-4-Methoxycyclohexan-1-amine (CAS: 130290-78-7) is a chiral amine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its potential as a building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of cis-4-methoxycyclohexan-1-amine as a scaffold for designing novel serotonin receptor modulators. The research team demonstrated that structural modifications of this compound could yield selective ligands with improved binding affinity and metabolic stability. Molecular docking studies revealed that the methoxy group's spatial orientation plays a critical role in target engagement, offering insights for rational drug design.

In the field of asymmetric synthesis, significant progress has been made in developing efficient catalytic systems for the production of enantiomerically pure cis-4-methoxycyclohexan-1-amine. A recent Nature Catalysis paper (2024) reported a novel biocatalytic approach using engineered transaminases that achieved >99% enantiomeric excess with high yield. This advancement addresses previous challenges in obtaining the desired stereoisomer and could streamline manufacturing processes for pharmaceutical applications.

Pharmacokinetic studies of cis-4-methoxycyclohexan-1-amine derivatives have shown promising results in preclinical models. Research presented at the 2023 American Chemical Society National Meeting demonstrated that certain analogs exhibit excellent blood-brain barrier penetration while maintaining favorable safety profiles. These findings suggest potential applications in treating neurological disorders, though further clinical validation is required.

The compound has also found utility in materials science applications. A 2024 Advanced Materials publication described its incorporation into supramolecular assemblies that exhibit stimuli-responsive properties. These smart materials show potential for drug delivery systems where controlled release under specific physiological conditions is desired.

Ongoing research continues to explore the full potential of cis-4-methoxycyclohexan-1-amine across multiple disciplines. Current challenges include optimizing synthetic routes for large-scale production and further elucidating structure-activity relationships for targeted therapeutic applications. Future directions may involve computational modeling approaches to predict novel derivatives with enhanced biological activity and reduced off-target effects.